Cas no 352525-81-6 (3-BROMO-2-ETHOXYPHENYLBORONIC ACID)
352525-81-6 structure
Product Name:3-BROMO-2-ETHOXYPHENYLBORONIC ACID
CAS No:352525-81-6
MF:C8H10BBrO3
MW:244.878201961517
MDL:MFCD18968534
CID:920107
PubChem ID:53425515
Update Time:2025-04-19
3-BROMO-2-ETHOXYPHENYLBORONIC ACID Chemical and Physical Properties
Names and Identifiers
-
- 3-BROMO-2-ETHOXYPHENYLBORONIC ACID
- (3-Bromo-2-ethoxyphenyl)boronic acid
- MFCD18968534
- 352525-81-6
- DTXSID90698894
- CS-0189132
- E91782
- starbld0019106
-
- MDL: MFCD18968534
- Inchi: 1S/C8H10BBrO3/c1-2-13-8-6(9(11)12)4-3-5-7(8)10/h3-5,11-12H,2H2,1H3
- InChI Key: WTYPWRXCLLXPAO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(B(O)O)=C1OCC
Computed Properties
- Exact Mass: 243.991
- Monoisotopic Mass: 243.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7A^2
Experimental Properties
- PSA: 49.69000
- LogP: 0.52760
3-BROMO-2-ETHOXYPHENYLBORONIC ACID Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB541652-250 mg |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 250MG |
€255.10 | 2023-04-14 | ||
| abcr | AB541652-500 mg |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 500MG |
€415.70 | 2023-04-14 | ||
| abcr | AB541652-1 g |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 1g |
€562.00 | 2023-04-14 | ||
| abcr | AB541652-250mg |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 250mg |
€260.30 | 2025-02-20 | ||
| abcr | AB541652-500mg |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 500mg |
€415.70 | 2023-09-01 | ||
| abcr | AB541652-1g |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 1g |
€469.10 | 2025-02-20 | ||
| Aaron | AR00CS88-500mg |
3-Bromo-2-ethoxyphenylboronic acid |
352525-81-6 | 95% | 500mg |
$373.00 | 2025-02-12 | |
| Aaron | AR00CS88-1g |
3-Bromo-2-ethoxyphenylboronic acid |
352525-81-6 | 95% | 1g |
$496.00 | 2025-02-12 | |
| Ambeed | A289356-1g |
(3-Bromo-2-ethoxyphenyl)boronic acid |
352525-81-6 | 98% | 1g |
$606.0 | 2024-04-19 | |
| abcr | AB541652-5g |
3-Bromo-2-ethoxyphenylboronic acid; . |
352525-81-6 | 5g |
€1537.50 | 2025-02-20 |
3-BROMO-2-ETHOXYPHENYLBORONIC ACID Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
352525-81-6 (3-BROMO-2-ETHOXYPHENYLBORONIC ACID) Related Products
- 849052-24-0(3-Bromo-2-(3'-methoxybenzyloxy)phenylboronic acid)
- 89694-45-1(5-Bromo-2-methoxyphenylboronic acid)
- 870718-04-0(3-Bromo-2-isopropoxyphenylboronic acid)
- 870717-99-0(3-Bromo-5-methyl-2-methoxyphenylboronic acid)
- 868272-84-8(3-Bromo-5-fluoro-2-propoxyphenylboronic acid)
- 352525-85-0(3-Bromo-5-fluoro-2-methoxyphenylboronic acid)
- 352534-82-8(3-Bromo-2-ethoxy-5-fluorophenylboronic acid)
- 848779-86-2(3-Bromo-2-propoxyphenylboronic acid)
- 849062-27-7(3-Bromo-2-(3'-bromobenzyloxy)phenylboronic acid)
- 889849-21-2((4-Bromo-2-methoxyphenyl)boronic acid)
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk